Cas no 1261852-62-3 ([1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethoxy)-)
[1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-3-methoxy-3'-(trifluoromethoxy)biphenyl
- CID 118827765
- [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethoxy)-
-
- Inchi: 1S/C15H10F3NO2/c1-20-14-8-11(5-6-12(14)9-19)10-3-2-4-13(7-10)21-15(16,17)18/h2-8H,1H3
- InChI Key: QIBKXUPCGZZPBK-UHFFFAOYSA-N
- SMILES: FC(OC1=CC=CC(=C1)C1C=CC(C#N)=C(C=1)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 390
- XLogP3: 4.4
- Topological Polar Surface Area: 42.2
[1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethoxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011000634-250mg |
4-Cyano-3-methoxy-3'-(trifluoromethoxy)biphenyl |
1261852-62-3 | 97% | 250mg |
494.40 USD | 2021-07-05 | |
| Alichem | A011000634-500mg |
4-Cyano-3-methoxy-3'-(trifluoromethoxy)biphenyl |
1261852-62-3 | 97% | 500mg |
839.45 USD | 2021-07-05 | |
| Alichem | A011000634-1g |
4-Cyano-3-methoxy-3'-(trifluoromethoxy)biphenyl |
1261852-62-3 | 97% | 1g |
1,549.60 USD | 2021-07-05 |
[1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethoxy)- Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethoxy)-
Professional Introduction to [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethoxy)- (CAS No. 1261852-62-3)
[1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethoxy)- is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the CAS number 1261852-62-3, belongs to the biphenyl derivative family, which is well-known for its applications in various industrial and scientific domains.
The molecular structure of [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethoxy)- features a biphenyl core substituted with a nitrile group at the 4-position and methoxy groups at the 3 and 3' positions, respectively. The presence of trifluoromethoxy groups enhances the electronic properties of the molecule, making it a valuable candidate for use in electronic materials and organic semiconductors. The compound's symmetry and electronic distribution also make it an attractive scaffold for drug design and development.
In recent years, there has been a surge in research focused on the development of novel organic semiconductors for applications in flexible electronics and optoelectronic devices. [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethoxy)- has been extensively studied for its potential as a building block in the synthesis of conjugated polymers and small-molecule organic semiconductors. These materials are crucial for creating lightweight, flexible, and efficient electronic components such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs).
One of the most compelling aspects of [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethoxy)- is its ability to act as a versatile intermediate in synthetic chemistry. The nitrile group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. For instance, researchers have utilized this compound to develop new classes of pharmaceuticals with enhanced bioavailability and improved therapeutic efficacy. The methoxy and trifluoromethoxy groups contribute to the molecule's lipophilicity and metabolic stability, making it an ideal candidate for drug development.
The pharmaceutical industry has shown particular interest in biphenyl derivatives due to their broad spectrum of biological activities. [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethoxy)- has been investigated for its potential role in treating various diseases, including cancer and neurological disorders. Preliminary studies suggest that this compound can modulate key biological pathways by interacting with target proteins and enzymes. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity and selectivity, which are critical factors in drug design.
Advances in computational chemistry have also played a significant role in understanding the behavior of [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethoxy)- at the molecular level. Molecular modeling techniques have allowed researchers to predict the compound's electronic properties, reactivity patterns, and biological interactions with high accuracy. These insights have guided the design of novel derivatives with improved performance characteristics. For example, computational studies have identified optimal substitution patterns that maximize the compound's solubility and stability while maintaining its biological activity.
The synthesis of [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethoxy)- involves multi-step organic reactions that require precise control over reaction conditions. Recent developments in synthetic methodologies have made it possible to produce this compound with high yield and purity. Catalytic processes have been particularly effective in streamlining the synthesis while minimizing waste generation. These advancements align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.
The applications of [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethoxy)- extend beyond pharmaceuticals and materials science. Researchers have explored its potential use in agrochemicals and specialty chemicals due to its unique chemical structure. The compound's ability to serve as a precursor for other functionalized molecules makes it valuable for developing new products with tailored properties.
In conclusion, [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethoxy)- (CAS No. 1261852-62-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its structural features make it an excellent candidate for use in organic electronics, drug development, and synthetic chemistry. As research continues to uncover new applications for this molecule, its importance is likely to grow even further.
1261852-62-3 ([1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethoxy)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)